Cas no 50358-62-8 (8-Chloroquinolin-6-amine)

• Product Name: 8-Chloroquinolin-6-amine
• CAS No: 50358-62-8
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD18448569
• CID: 933634
• PubChem ID: 53435994
• Update Time: 2025-04-19

8-Chloroquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 8-Chloroquinolin-6-amine
• 6-Amino-8-chloroquinoline
• 8-chloro-6-Quinolinamine
• 6-Amino-8-chloroquinolilne
• AK101826
• 6-Quinolinamine, 8-chloro-
• 6911AB
• FCH1051769
• AX8233365
• A871583
• SY041635
• O11673
• SB67708
• DB-360006
• SCHEMBL2944756
• MFCD18448569
• CS-0197250
• AKOS016004101
• DTXSID90700840
• 50358-62-8
• DS-3754

• MDL： MFCD18448569
• Inchi： 1S/C9H7ClN2/c10-8-5-7(11)4-6-2-1-3-12-9(6)8/h1-5H,11H2
• InChI Key： RCACJWHTFMNNFC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=CC=CN=C21)N

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 364.6±22.0 °C at 760 mmHg
• Flash Point: 174.3±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

8-Chloroquinolin-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives